Methyl ferulate Methyl ferulate Trans-methylferulate is a cinnamate ester that is the methyl ester of ferulic acid. It has been isolated from Pisonia aculeata. It has a role as a plant metabolite. It is a cinnamate ester, a methyl ester and a member of guaiacols. It is functionally related to a ferulic acid.
Methyl ferulate is a natural product found in Meum athamanticum, Iris milesii, and other organisms with data available.
See also: Black Cohosh (part of).
Brand Name: Vulcanchem
CAS No.: 2309-07-1
VCID: VC21056288
InChI: InChI=1S/C11H12O4/c1-14-10-7-8(3-5-9(10)12)4-6-11(13)15-2/h3-7,12H,1-2H3/b6-4+
SMILES: COC1=C(C=CC(=C1)C=CC(=O)OC)O
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol

Methyl ferulate

CAS No.: 2309-07-1

Cat. No.: VC21056288

Molecular Formula: C11H12O4

Molecular Weight: 208.21 g/mol

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Methyl ferulate - 2309-07-1

Specification

Description Trans-methylferulate is a cinnamate ester that is the methyl ester of ferulic acid. It has been isolated from Pisonia aculeata. It has a role as a plant metabolite. It is a cinnamate ester, a methyl ester and a member of guaiacols. It is functionally related to a ferulic acid.
Methyl ferulate is a natural product found in Meum athamanticum, Iris milesii, and other organisms with data available.
See also: Black Cohosh (part of).
CAS No. 2309-07-1
Molecular Formula C11H12O4
Molecular Weight 208.21 g/mol
IUPAC Name methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C11H12O4/c1-14-10-7-8(3-5-9(10)12)4-6-11(13)15-2/h3-7,12H,1-2H3/b6-4+
Standard InChI Key AUJXJFHANFIVKH-GQCTYLIASA-N
Isomeric SMILES COC1=C(C=CC(=C1)/C=C/C(=O)OC)O
SMILES COC1=C(C=CC(=C1)C=CC(=O)OC)O
Canonical SMILES COC1=C(C=CC(=C1)C=CC(=O)OC)O
Appearance Assay:≥98%A crystalline solid

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